Cas no 87253-82-5 (5-N-methyl-1H-1,2,4-triazole-3,5-diamine)

• Product Name: 5-N-methyl-1H-1,2,4-triazole-3,5-diamine
• CAS No: 87253-82-5
• MF: C₃H₇N₅
• MW: 113.121178865433
• CID: 658675
• PubChem ID: 13045210
• Update Time: 2025-04-19

5-N-methyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3,5-diamine, N-methyl-
• 3-N-methyl-1H-1,2,4-triazole-3,5-diamine
• 5-N-methyl-1H-1,2,4-triazole-3,5-diamine
• AKOS006221204
• IDPVERHXDUGTRN-UHFFFAOYSA-N
• DTXSID00516151
• SCHEMBL4477904
• 87253-82-5
• AT21328
• N5-methyl-1H-1,2,4-triazole-3,5-diamine
• Z1483956641
• SCHEMBL8129348
• EN300-114718
• AKOS000195447
• N~3~-Methyl-1H-1,2,4-triazole-3,5-diamine
• N*3*-methyl-1H-[1,2,4]triazole-3,5-diamine

• Inchi： 1S/C3H7N5/c1-5-3-6-2(4)7-8-3/h1H3,(H4,4,5,6,7,8)
• InChI Key： IDPVERHXDUGTRN-UHFFFAOYSA-N
• SMILES： N(C)C1=NNC(N)=N1

Computed Properties

• Exact Mass: 113.07014524g/mol
• Monoisotopic Mass: 113.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 354.2±25.0 °C at 760 mmHg
• Flash Point: 168.0±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-N-methyl-1H-1,2,4-triazole-3,5-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)